Furfuryl Mercaptan Furfuryl Mercaptan 2-Furanmethanethiol, also known as 2-furfuryl mercaptan or 2-furfurylthiol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Furanmethanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-furanmethanethiol is primarily located in the cytoplasm. 2-Furanmethanethiol exists in all eukaryotes, ranging from yeast to humans. 2-Furanmethanethiol is a burnt, chocolate, and coffee tasting compound that can be found in cereals and cereal products, coffee and coffee products, and fats and oils. This makes 2-furanmethanethiol a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 98-02-2
VCID: VC0133901
InChI: InChI=1S/C5H6OS/c7-4-5-2-1-3-6-5/h1-3,7H,4H2
SMILES: C1=COC(=C1)CS
Molecular Formula: C5H6OS
Molecular Weight: 114.17 g/mol

Furfuryl Mercaptan

CAS No.: 98-02-2

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VCID: VC0133901

Molecular Formula: C5H6OS

Molecular Weight: 114.17 g/mol

Furfuryl Mercaptan - 98-02-2

CAS No. 98-02-2
Product Name Furfuryl Mercaptan
Molecular Formula C5H6OS
Molecular Weight 114.17 g/mol
IUPAC Name furan-2-ylmethanethiol
Standard InChI InChI=1S/C5H6OS/c7-4-5-2-1-3-6-5/h1-3,7H,4H2
Standard InChIKey ZFFTZDQKIXPDAF-UHFFFAOYSA-N
SMILES C1=COC(=C1)CS
Canonical SMILES C1=COC(=C1)CS
Density d204 1.14
1.125-1.135 (20°)
Physical Description Colourless oily liquid; extremely powerful and diffusive odour which on dilution becomes agreeable, coffee-like, caramellic-burnt, sweet
Description 2-Furanmethanethiol, also known as 2-furfuryl mercaptan or 2-furfurylthiol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Furanmethanethiol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-furanmethanethiol is primarily located in the cytoplasm. 2-Furanmethanethiol exists in all eukaryotes, ranging from yeast to humans. 2-Furanmethanethiol is a burnt, chocolate, and coffee tasting compound that can be found in cereals and cereal products, coffee and coffee products, and fats and oils. This makes 2-furanmethanethiol a potential biomarker for the consumption of these food products.
Solubility Insoluble in water; soluble in oils
Miscible at room temperature (in ethanol)
Synonyms 2-Furanmethanethiol; (2-Furanyl)methylmercaptan; 2-(Mercaptomethyl)furan; 2-Furfurylmercaptan; 2-Furfurylthiol; 2-Furylmethanethiol; 2-Furylmethyl Mercaptan; Furan-2-ylmethanethiol; Furfuryl Thiol; NSC 41142;
PubChem Compound 7363
Last Modified Nov 12 2021
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